9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol

• IUPAC Name: (5-cyclopropyl-1,3-oxazol-4-yl)-(5-hydroxy-1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone
• InChI: InChI=1S/C16H22N2O4/c19-12-2-1-9-22-16(12)5-7-18(8-6-16)15(20)13-14(11-3-4-11)21-10-17-13/h10-12,19H,1-9H2
• InChI Key: NTKIAWNODRVGEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2(CCN(CC2)C(=O)C3=C(OC=N3)C4CC4)OC1)O
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and other fields.

Mechanism of Action

The mechanism of action of 9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol can induce apoptosis (cell death) in cancer cells. It has also been found to inhibit the formation of new blood vessels in tumors, which can help to prevent their growth and spread.

Advantages and Limitations for Lab Experiments

One advantage of using 9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol in lab experiments is that it has shown promising results in inhibiting the growth of cancer cells. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for research on 9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol. One direction is to further investigate its mechanism of action, which could lead to the development of more effective cancer treatments. Another direction is to explore its potential use as an antiviral and antibacterial agent. Additionally, future research could focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol involves several steps. The first step is the reaction of cyclopropylamine with ethyl glyoxylate to form a spirocyclic intermediate. This intermediate is then reacted with 4-isocyanato-5-methyl-2-phenyl-1,3-oxazole to form the final product.

Scientific Research Applications

9-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol has been studied for its potential applications in medicine, particularly in the treatment of cancer. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as an antiviral and antibacterial agent.